Cas no 1904199-76-3 (3-(3-ethyloxetan-3-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(3-ethyloxetan-3-yl)-2,2-dimethylpropanoic acid
• CAS No: 1904199-76-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6122056
• PubChem ID: 117547675
• Update Time: 2025-05-20

3-(3-ethyloxetan-3-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethyloxetan-3-yl)-2,2-dimethylpropanoic acid
• 1904199-76-3
• EN300-1815234

• Inchi： 1S/C10H18O3/c1-4-10(6-13-7-10)5-9(2,3)8(11)12/h4-7H2,1-3H3,(H,11,12)
• InChI Key： QUMWHNUNIIIVNK-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-ethyloxetan-3-yl)-2,2-dimethylpropanoic acid

3-(3-Ethyloxetan-3-yl)-2,2-dimethylpropanoic Acid (CAS No. 1904199-76-3): A Comprehensive Overview

The compound 3-(3-Ethyloxetan-3-yl)-2,2-dimethylpropanoic Acid, identified by the CAS number 1904199-76-3, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carboxylic acids and features a substituted oxetane ring, which contributes to its distinctive chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and potential uses in depth.

Chemical Structure and Properties: The molecular structure of 3-(3-Ethyloxetan-3-yl)-2,2-dimethylpropanoic Acid consists of a central oxetane ring substituted with an ethyl group at the 3-position and a 2,2-dimethylpropanoic acid moiety. This arrangement imparts the compound with a combination of hydrophobic and hydrophilic characteristics, making it suitable for diverse applications. The oxetane ring, a four-membered cyclic ether, is known for its stability and reactivity under certain conditions. Recent studies have highlighted the importance of such structures in drug design due to their ability to modulate pharmacokinetic properties.

Synthesis and Characterization: The synthesis of 1904199-76-3 involves a multi-step process that typically includes nucleophilic substitution or ring-opening reactions. Researchers have employed various catalysts and reaction conditions to optimize the yield and purity of the compound. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm its structure and purity. These studies have provided valuable insights into the stereochemistry and conformational preferences of the molecule.

Applications in Pharmaceutical Research: One of the most promising areas for 3-(3-Ethyloxetan-3-yl)-2,2-dimethylpropanoic Acid is in pharmaceutical research. Its unique structure makes it a potential candidate for drug delivery systems and as a building block for more complex molecules. Recent studies have explored its role as a prodrug component, where it can be cleaved under specific physiological conditions to release active pharmaceutical ingredients (APIs). This approach has shown potential in improving drug bioavailability and reducing side effects.

Environmental Impact and Biodegradability: As concerns about environmental sustainability grow, understanding the biodegradability of compounds like 1904199-76-3 has become crucial. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, which is promising for its use in eco-friendly chemical processes. However, further studies are required to assess its long-term environmental impact and develop strategies for safe disposal.

Safety Considerations: While 3-(3-Ethyloxetan-3-yl)-2,2-dimethylpropanoic Acid demonstrates significant potential in various applications, safety considerations must not be overlooked. Handling this compound requires adherence to standard laboratory safety protocols to minimize exposure risks. Recent toxicological studies have provided preliminary data on its acute and chronic toxicity profiles, which are essential for regulatory compliance.

Future Directions: The future of 1904199-76-3 lies in leveraging its unique properties for innovative applications across multiple industries. Ongoing research is focused on enhancing its stability, improving synthesis efficiency, and exploring novel uses in materials science and biotechnology. Collaborative efforts between academia and industry are expected to drive further advancements in this field.

In conclusion, 3-(3-Ethyloxetan-3-yl)-2,2-dimethylpropanoic Acid (CAS No. 1904199-76) is a versatile compound with immense potential across various sectors. Its unique chemical structure, coupled with recent research advancements, positions it as a key player in modern chemical innovation.